Cas no 2135-57-1 (Estr-4-ene-3,17-dione,10-hydroperoxy- (8CI,9CI))

2135-57-1 structure
Product name:Estr-4-ene-3,17-dione,10-hydroperoxy- (8CI,9CI)
Estr-4-ene-3,17-dione,10-hydroperoxy- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Estr-4-ene-3,17-dione,10-hydroperoxy- (8CI,9CI)
- (8S,9S,10S,13S,14S)-10-hydroperoxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
- Estr-4-ene-3,17-dione, 10-hydroperoxy-
- DTXSID70175618
- 10-Hped
- 10beta-Hydroperoxy-4-estrene-3,17-dione
- 10-Hydroperoxy-4-estrene-3,17-dione
- 2135-57-1
- SCHEMBL3275971
-
- Inchi: InChI=1S/C18H24O4/c1-17-8-7-15-13(14(17)4-5-16(17)20)3-2-11-10-12(19)6-9-18(11,15)22-21/h10,13-15,21H,2-9H2,1H3
- InChI Key: MUNAAPIKEXKOFD-UHFFFAOYSA-N
- SMILES: O=C1CCC2(C3CCC4(C(CCC4C3CCC2=C1)=O)C)OO
Computed Properties
- Exact Mass: 304.16752
- Monoisotopic Mass: 304.167459
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 565
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.6
Experimental Properties
- Density: 1.25
- Boiling Point: 502.2°C at 760 mmHg
- Flash Point: 183.2°C
- Refractive Index: 1.575
- PSA: 63.6
Estr-4-ene-3,17-dione,10-hydroperoxy- (8CI,9CI) Related Literature
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Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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3. Structures of self-assembled n-alkanethiols on gold by reflection high-energy electron diffraction†Mithun Ghosh,Ding-Shyue Yang Phys. Chem. Chem. Phys., 2020,22, 17325-17335
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Valeria Bugatti,Bluma Guenther Soares Green Chem., 2014,16, 3758-3762
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Taku Shoji,Shuhei Sugiyama,Takanori Araki,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima,Masafumi Yasunami Org. Biomol. Chem., 2017,15, 3917-3923
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